3-Bromopyrrolidine hydrochloride
Overview
Description
3-Bromopyrrolidine hydrochloride is a chemical compound with the CAS Number: 1354010-12-0 . It has a molecular weight of 186.48 . It is typically stored at temperatures around -10 degrees . The physical form of this compound is a powder .
Synthesis Analysis
The synthesis of pyrrolidine compounds, including 3-Bromopyrrolidine hydrochloride, often involves ring construction from different cyclic or acyclic precursors . Another common method is the functionalization of preformed pyrrolidine rings . The specific synthesis process for 3-Bromopyrrolidine hydrochloride is not detailed in the available resources.Molecular Structure Analysis
The molecular structure of 3-Bromopyrrolidine hydrochloride is characterized by a five-membered pyrrolidine ring . The InChI code for this compound is 1S/C4H8BrN.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3H2;1H .Chemical Reactions Analysis
Pyrrolidine compounds, including 3-Bromopyrrolidine hydrochloride, are often used in the synthesis of bioactive molecules . The specific chemical reactions involving 3-Bromopyrrolidine hydrochloride are not detailed in the available resources.Physical And Chemical Properties Analysis
3-Bromopyrrolidine hydrochloride is a powder . It has a molecular weight of 186.48 . The compound is typically stored at temperatures around -10 degrees .Scientific Research Applications
Synthesis of Novel Compounds
“3-Bromopyrrolidine hydrochloride” can be used in the synthesis of novel compounds such as 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides , which may have various biological activities .
Microwave Irradiation for Organic Synthesis
The compound may be involved in microwave-assisted organic synthesis processes, which is a green chemistry approach that can lead to the synthesis of complex heterocyclic molecules .
Cancer Research and Energy Metabolism
In cancer research, related compounds like 3-bromopyruvate have been studied for their potential to disrupt tumor energy metabolism, which could lead to new cancer treatments .
Pharmacokinetics and Toxicology Studies
Research into compounds like 3-bromopyruvate also includes understanding their pharmacokinetics and potential toxic effects to normal cells .
Development of Nucleoside Analogs
“3-Bromopyrrolidine hydrochloride” may be used in the development of nucleoside analogs with improved therapeutic indices and efficacy against resistant viral strains and tumors .
Mechanism of Action
Target of Action
It’s worth noting that pyrrolidine alkaloids, a class of compounds to which 3-bromopyrrolidine hydrochloride belongs, have been shown to interact with a variety of biological targets and exhibit a wide range of pharmacological activities .
Mode of Action
The exact mode of action of 3-Bromopyrrolidine hydrochloride is currently unknown due to the lack of specific studies on this compound . Pyrrolidine alkaloids, in general, are known to interact with their targets in a variety of ways, leading to changes in cellular function .
Biochemical Pathways
Pyrrolidine alkaloids have been found to influence several important biological pathways, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological pathways .
Result of Action
Given the diverse range of activities exhibited by pyrrolidine alkaloids, it’s likely that the effects of 3-bromopyrrolidine hydrochloride at the molecular and cellular level are complex and multifaceted .
Safety and Hazards
Future Directions
Pyrrolidine compounds, including 3-Bromopyrrolidine hydrochloride, are widely used in drug discovery due to their versatile scaffold . They are used to obtain compounds for the treatment of various human diseases . Future research may focus on designing new pyrrolidine compounds with different biological profiles .
properties
IUPAC Name |
3-bromopyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8BrN.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKYGRPMTUNGBJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9BrClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.48 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
952748-39-9 |
Source
|
| Record name | 3-bromopyrrolidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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